Cas no 439107-98-9 ((5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone)

• Product Name: (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone
• CAS No: 439107-98-9
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• MDL: MFCD03012918
• CID: 5025849
• Update Time: 2026-02-28

(5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1-benzothiophen-2-yl)(morpholino)methanone
• 4-(5-bromo-1-benzothiophene-2-carbonyl)morpholine
• MLS000763990
• (5-bromo-1-benzothiophen-2-yl)-morpholin-4-ylmethanone
• HMS2711D10
• SMR000336135
• (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone

• MDL： MFCD03012918
• Inchi： 1S/C13H12BrNO2S/c14-10-1-2-11-9(7-10)8-12(18-11)13(16)15-3-5-17-6-4-15/h1-2,7-8H,3-6H2
• InChI Key： ONSQTENCLAUKIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(N1CCOCC1)=O)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 3.1
• Topological Polar Surface Area: 57.8

Additional information on (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone

Comprehensive Analysis of (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone (CAS No. 439107-98-9)

(5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone, with the CAS number 439107-98-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both a bromine substituent and a morpholine moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene derivatives has surged due to their potential therapeutic properties. Researchers are particularly interested in compounds like (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone for their role in developing kinase inhibitors, which are crucial in targeting cancer pathways. The morpholino group in this compound enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Additionally, the bromine atom provides a reactive site for further functionalization, enabling the creation of novel analogs with tailored properties.

The synthesis of CAS 439107-98-9 involves multi-step organic reactions, including bromination and amidation, to achieve the desired molecular framework. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is typically supplied as a white to off-white crystalline powder, with a high degree of stability under standard laboratory conditions. Its molecular formula, C13H12BrNO2S, reflects a balanced combination of aromatic and aliphatic components, contributing to its unique chemical behavior.

One of the most frequently asked questions about (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone revolves around its applications in medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule drugs, particularly in oncology and neurology. The compound's ability to modulate protein-protein interactions has also sparked interest in drug discovery circles. Furthermore, its compatibility with high-throughput screening assays makes it a versatile tool for identifying new therapeutic targets.

From an industrial perspective, CAS 439107-98-9 is often utilized in the development of advanced materials, including organic semiconductors and liquid crystals. Its benzothiophene core contributes to electron delocalization, which is essential for optoelectronic applications. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its structural features can enhance device performance. This dual applicability in both pharmaceuticals and materials science underscores the compound's versatility.

Safety and handling of (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone are critical considerations for laboratory personnel. While it is not classified as a hazardous substance, standard precautions such as wearing personal protective equipment (PPE) and working in a fume hood are recommended. Proper storage conditions, including protection from light and moisture, ensure the compound's long-term stability. These guidelines align with the broader emphasis on laboratory safety and sustainable research practices in the scientific community.

In conclusion, (5-Bromo-1-benzothiophen-2-yl)(morpholino)methanone (CAS 439107-98-9) represents a fascinating intersection of chemistry and biotechnology. Its structural complexity and functional adaptability make it a subject of ongoing research across multiple disciplines. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovations ranging from targeted therapies to next-generation materials. For researchers and industry professionals alike, understanding its properties and applications is essential for driving future breakthroughs.